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Compound of Interest

Compound Name: 2,4-Dimethoxycinnamic acid

Cat. No.: B1298758 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,4-Dimethoxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 2,4-
Dimethoxycinnamic acid, including its physicochemical characteristics, spectral data, and key

biological activities. Detailed experimental protocols for its synthesis, purification, and analysis

are provided, alongside visualizations of its role in cellular signaling pathways.

Physicochemical Properties
2,4-Dimethoxycinnamic acid is a substituted cinnamic acid derivative with the chemical

formula C₁₁H₁₂O₄.[1] Its chemical structure features a benzene ring substituted with two

methoxy groups at positions 2 and 4, and a propenoic acid group. This substitution pattern

influences its physical and chemical properties.

Table 1: Physical and Chemical Properties of 2,4-Dimethoxycinnamic Acid
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Property Value Reference

Molecular Formula C₁₁H₁₂O₄ [1]

Molecular Weight 208.21 g/mol [1]

IUPAC Name

(2E)-3-(2,4-

dimethoxyphenyl)prop-2-enoic

acid

CAS Number 6972-61-8 [2]

Melting Point 192-194 °C [3]

Boiling Point 384.4 °C at 760 mmHg [3]

Appearance Light yellow powder/solid [4]

Solubility

Soluble in organic solvents like

methanol, dimethyl sulfoxide,

and chloroform. Limited

solubility in water.

[5]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 2,4-
Dimethoxycinnamic acid.

Table 2: Key Spectroscopic Data for 2,4-Dimethoxycinnamic Acid
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Technique Key Features and Observations

¹H NMR

The trans configuration of the double bond is

confirmed by a large coupling constant

(approximately 15.9 Hz) between the vinyl

protons. Signals for the aromatic protons and

methoxy groups are also present.

¹³C NMR

Resonances for the carbonyl carbon of the

carboxylic acid, the carbons of the double bond,

the aromatic carbons, and the methoxy carbons

are observed.

IR Spectroscopy

Characteristic absorption bands include a broad

O-H stretch from the carboxylic acid (2500-3300

cm⁻¹), a C=O stretch (around 1680-1700 cm⁻¹),

C=C stretching from the alkene and aromatic

ring, and C-O stretching from the methoxy

groups.

Mass Spectrometry

The molecular ion peak [M]⁺ is observed at m/z

208, corresponding to the molecular weight of

the compound. Fragmentation patterns often

show the loss of the carboxyl group and

methoxy groups.

Experimental Protocols
Synthesis of 2,4-Dimethoxycinnamic Acid (Adapted from
a similar procedure)
This protocol describes the synthesis of 2,4-Dimethoxycinnamic acid via a Knoevenagel-

Doebner condensation.

Materials:

2,4-Dimethoxybenzaldehyde

Malonic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1298758?utm_src=pdf-body
https://www.benchchem.com/product/b1298758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine

Piperidine

Concentrated Hydrochloric Acid

Ethanol (for recrystallization)

Procedure:

In a round-bottomed flask equipped with a reflux condenser, dissolve 2,4-

dimethoxybenzaldehyde (1 equivalent) and malonic acid (2 equivalents) in pyridine.

Add a catalytic amount of piperidine to the mixture.

Heat the reaction mixture at 70°C for 5 hours.

After cooling to room temperature, pour the reaction mixture into cold water.

Acidify the mixture with concentrated hydrochloric acid to precipitate the crude 2,4-
Dimethoxycinnamic acid.

Collect the precipitate by suction filtration and wash with cold water.

Purify the crude product by recrystallization from ethanol.

Purification by Recrystallization
Principle: Recrystallization is a technique used to purify solid compounds. The principle is

based on the difference in solubility of the compound and impurities in a suitable solvent at

different temperatures.

Procedure:

Dissolve the crude 2,4-Dimethoxycinnamic acid in a minimum amount of hot ethanol.

If colored impurities are present, they can be removed by adding a small amount of activated

charcoal and performing a hot gravity filtration.
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Allow the hot, saturated solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by suction filtration.

Wash the crystals with a small amount of cold ethanol to remove any remaining soluble

impurities.

Dry the crystals in a desiccator or a vacuum oven.

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra can be

recorded on a 400 MHz or 600 MHz spectrometer using a suitable deuterated solvent such

as DMSO-d₆ or CDCl₃.[6]

Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared

(FTIR) spectrometer. The solid sample can be analyzed as a KBr pellet or using an

Attenuated Total Reflectance (ATR) accessory.

Mass Spectrometry (MS): Mass spectra can be acquired using techniques such as electron

ionization (EI) or electrospray ionization (ESI). High-resolution mass spectrometry (HRMS)

can be used for accurate mass determination.

Biological Activities and Signaling Pathways
Cinnamic acid and its derivatives are known to possess various biological activities, including

antioxidant and anti-inflammatory properties.

Antioxidant Activity
The antioxidant activity of cinnamic acid derivatives is attributed to their ability to scavenge free

radicals and to modulate cellular antioxidant defense systems. One of the key pathways

involved is the Keap1-Nrf2 signaling pathway.
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Caption: Keap1-Nrf2 antioxidant signaling pathway.

Under normal conditions, the transcription factor Nrf2 is kept inactive by binding to Keap1. In

the presence of oxidative stress or inducers like 2,4-Dimethoxycinnamic acid, Nrf2

dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response

Element (ARE). This leads to the transcription of various antioxidant and cytoprotective genes.

Anti-inflammatory Activity
The anti-inflammatory effects of cinnamic acid derivatives are often mediated through the

inhibition of pro-inflammatory signaling pathways, such as the NF-κB pathway.
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Caption: NF-κB anti-inflammatory signaling pathway.

Inflammatory stimuli activate the IKK complex, which then phosphorylates IκBα. This

phosphorylation leads to the degradation of IκBα and the release of NF-κB. NF-κB then

translocates to the nucleus and promotes the expression of pro-inflammatory genes. 2,4-
Dimethoxycinnamic acid can exert its anti-inflammatory effects by inhibiting the activation of

the IKK complex, thereby preventing the activation of NF-κB.
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Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis, purification, and

characterization of 2,4-Dimethoxycinnamic acid.
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Caption: Experimental workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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